4-Chloro-2-(4-chlorophenyl)-6-isopropylpyrimidine
Cat. No. B8407018
M. Wt: 267.15 g/mol
InChI Key: QMSFOKUFXBVNPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][cH:4][c:5](-[c:8]2[n:9][c:10]([CH:15]([CH3:16])[CH3:17])[cH:11][c:12]([OH:14])[n:13]2)[cH:6][cH:7]1.[P:18]([Cl:19])([Cl:20])([Cl:21])=[O:22]>>[Cl:1][c:2]1[cH:3][cH:4][c:5](-[c:8]2[n:9][c:10]([CH:15]([CH3:16])[CH3:17])[cH:11][c:12]([Cl:20])[n:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)c1cc(O)nc(-c2ccc(Cl)cc2)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)c1cc(Cl)nc(-c2ccc(Cl)cc2)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
